2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(1-benzothiophen-2-yl)-4-fluorobenzoic acid
• InChI: InChI=1S/C15H9FO2S/c16-10-5-6-11(15(17)18)12(8-10)14-7-9-3-1-2-4-13(9)19-14/h1-8H,(H,17,18)
• InChI Key: QTFCQTUFICRBKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=C(C=CC(=C3)F)C(=O)O
• Molecular Formula: C15H9FO2S
• Molecular Weight: 272.30 g/mol

Description

2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95% (2-BTFB-95) is a synthetic organic compound that is widely used in scientific research. It is a white powder that is insoluble in water and has a molecular weight of 305.27 g/mol. It is often used as a starting material for the synthesis of other compounds and has a wide range of applications in organic chemistry.

Scientific Research Applications

2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95% is widely used in scientific research due to its versatility. It has been used in the synthesis of various compounds, including polymers, dyes, pharmaceuticals, and other organic compounds. It has also been used in the study of enzyme-catalyzed reactions, as well as in the study of the mechanism of action of drugs and other compounds.

Mechanism of Action

The mechanism of action of 2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95% is not well understood. However, it is thought to act as an inhibitor of certain enzymes, such as cytochrome P450, which is involved in drug metabolism. In addition, it has been shown to act as an antioxidant, reducing the formation of reactive oxygen species.
Biochemical and Physiological Effects
2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, reduce oxidative stress, and increase the expression of certain genes involved in energy metabolism. It has also been shown to have anti-tumor activity in vitro.

Advantages and Limitations for Lab Experiments

2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95% is a useful compound for laboratory experiments due to its low cost and availability. It is also relatively stable and can be stored for long periods of time. However, it is important to note that it is not soluble in water and must be dissolved in an organic solvent before use.

Future Directions

There are a number of potential future directions for research involving 2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95%. These include further investigation of its mechanism of action, as well as its potential therapeutic applications. Additionally, further research into its use in the synthesis of other compounds could lead to the development of new and improved materials. Finally, further studies into its biochemical and physiological effects could lead to the development of novel treatments for various diseases.

Synthesis Methods

2-[Benzo(b)thiophen-2-yl]-4-fluorobenzoic acid, 95% can be synthesized from commercially available starting materials, such as 4-fluorobenzoic acid, benzoic acid, and benzo(b)thiophene-2-thiol. The synthesis involves a series of reactions, including a nucleophilic substitution reaction, a Wittig reaction, and an oxidation reaction.